3-(4-Formyl-phenyl)-isoxazole-5-carboxylic acid amide

• Molecular Formula: C11H8N2O3
• Molecular Weight: 216.19 g/mol
• IUPAC Name: 3-(4-formylphenyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C11H8N2O3/c12-11(15)10-5-9(13-16-10)8-3-1-7(6-14)2-4-8/h1-6H,(H2,12,15)
• InChI Key: DVQGESPSQYCHPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=NOC(=C2)C(=O)N

Description

3-(4-Formyl-phenyl)-isoxazole-5-carboxylic acid amide is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(4-hydroxymethyl-phenyl)-isoxazole-5-carboxylic acid amide (which may be prepared as described in Preparation of Intermediate 19; 100 mg, 0.46 mmol) in DMSO (1.5 mL) was added Dess-Martin periodinane (214 mg, 0.5 mmol). The mixture was stirred at room temperature for 2.5 h. Water (5 mL) was added and the mixture was filtered to give a white solid. The filtrate was extracted three times with EtOAc and the combined extracts were dried (Na2SO4), filtered and evaporated to give a residue. The white solid from the first filtration was triturated with MeOH and the mixture was filtered. The filtrate was evaporated to give a second residue. The two residues were combined and purified by chromatography (25% acetone/CH2Cl2) to give 3-(4-formyl-phenyl)-isoxazole-5-carboxylic acid amide (50 mg, 50%).